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Compound Name: 4-Bromo-6-fluoroisoquinoline

Cat. No.: B3027858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide to the safe storage and handling of 4-Bromo-
6-fluoroisoquinoline (CAS No. 1416500-78-1), a key intermediate in pharmaceutical research

and development.[1] As a halogenated heterocyclic compound, its unique reactivity, which is

valuable in the synthesis of bioactive molecules like kinase inhibitors, necessitates stringent

safety and handling protocols to ensure personnel safety and maintain compound integrity.[1]

These application notes are designed to provide researchers, scientists, and drug development

professionals with the technical and practical knowledge required for the safe and effective use

of this compound.

Introduction to 4-Bromo-6-fluoroisoquinoline
4-Bromo-6-fluoroisoquinoline is a solid, off-white to yellow crystalline powder that serves as

a versatile building block in organic synthesis. Its halogenated structure, featuring both bromine

and fluorine substituents on the isoquinoline core, allows for selective cross-coupling reactions,

making it a valuable precursor in the development of complex drug candidates and fluorescent

probes.[1] Given its application in the synthesis of active pharmaceutical ingredients (APIs), it is

often handled under conditions suitable for potent compounds.[2][3] Understanding its chemical

properties and associated hazards is paramount for its safe and effective utilization in a

laboratory setting.
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Physicochemical and Hazard Profile
A thorough understanding of the physicochemical properties and hazard profile of 4-Bromo-6-
fluoroisoquinoline is the foundation of a robust safety protocol.

Property Value Source(s)

CAS Number 1416500-78-1 [1]

Molecular Formula C₉H₅BrFN [1]

Molecular Weight 226.05 g/mol [4]

Physical State Solid, crystalline powder [5]

Appearance Off-white to yellow [5]

Melting Point 77-78 °C [5]

Boiling Point ~300.7 °C (Predicted)

Solubility
Limited water solubility; soluble

in methanol and DMSO.

GHS Hazard Statements

H302: Harmful if

swallowedH318: Causes

serious eye damage

[6]

GHS Precautionary

Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel

unwell.P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5]
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Chemical Inventory and Management
Effective management of chemical inventories is a critical component of laboratory safety and

regulatory compliance.[7][8][9][10][11][12]

Inventory Logging and Tracking
A meticulous record of all chemicals is essential for safety and efficiency.[7][9] Your chemical

inventory log for 4-Bromo-6-fluoroisoquinoline should include:

Chemical Name and CAS Number: 4-Bromo-6-fluoroisoquinoline, 1416500-78-1

Date of Receipt

Quantity Received

Assigned Storage Location

Usage Log: Date, quantity used, and the name of the researcher.

Labeling
Clear and accurate labeling is fundamental to preventing accidental misuse.[9] All primary and

secondary containers of 4-Bromo-6-fluoroisoquinoline must be clearly labeled with:

Full Chemical Name

CAS Number

Relevant GHS Hazard Pictograms (Corrosion, Acute Toxicity)

Signal Word: Danger[6]

Hazard and Precautionary Statements[5][6]

Storage and Stability
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Proper storage is crucial for maintaining the stability and integrity of 4-Bromo-6-
fluoroisoquinoline.

Storage Conditions
Temperature: Store in a refrigerator at 2-8°C.[1]

Atmosphere: Store in a tightly sealed container, preferably under an inert atmosphere (e.g.,

argon or nitrogen) to prevent potential degradation from moisture and air.

Light: Protect from light. While specific photostability data for this compound is not readily

available, the ICH Q1B guideline recommends photostability testing for new drug

substances.[13][14][15][16][17] It is prudent to store the compound in an amber vial or in a

light-blocking secondary container.

Location: Store in a designated, well-ventilated, and secure area away from incompatible

materials.[5]

Stability and Incompatible Materials
Stability: The compound is generally stable under recommended storage conditions.[5] Long-

term stability should be monitored, and the compound should be visually inspected for any

changes in color or consistency before use.

Incompatible Materials: Avoid contact with strong oxidizing agents. Due to its halogenated

nature, it may react with strong bases and certain metals. It is advisable to conduct small-

scale compatibility tests before mixing with other reagents for the first time.

Handling Protocols
Given that 4-Bromo-6-fluoroisoquinoline is a potent pharmaceutical intermediate, it should

be handled with appropriate containment strategies.[18][19]

Engineering Controls
Ventilation: All handling of the solid compound, including weighing and transfers, should be

performed in a certified chemical fume hood to minimize inhalation exposure.[20]
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Containment: For procedures with a higher risk of generating dust, consider the use of a

glove box or other containment solutions.

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield.[20]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber. Gloves should be

inspected before use and changed frequently.[5][20]

Body Protection: A lab coat, buttoned to its full length. For larger quantities or when there is a

risk of splashing, a chemical-resistant apron is recommended.[20]

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with an appropriate particulate filter should be used.[5]

Weighing and Dispensing Workflow
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Inside Chemical Fume Hood

Don appropriate PPE

Decontaminate work surface

Tare analytical balance with weigh boat

Carefully transfer solid from stock bottle to weigh boat using a clean spatula

Record exact weight

Securely close stock bottle

Transfer weighed compound to reaction vessel

Clean spatula and weigh boat

Dispose of contaminated consumables in designated waste container

Clean work surface

Remove and properly dispose of/clean PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for weighing and dispensing 4-Bromo-6-fluoroisoquinoline.
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Emergency Procedures
Spills
A quick and informed response to a chemical spill can significantly mitigate potential hazards.

[21]

Minor Spill (<1 gram, contained in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g.,

vermiculite or sand) to prevent dust generation.[22]

Carefully sweep the absorbed material into a designated hazardous waste container.[8]

[22]

Decontaminate the spill area with a suitable solvent, followed by soap and water.[22]

Label the waste container and arrange for disposal.[8]

Major Spill (>1 gram or outside of a fume hood):

Evacuate the immediate area and alert others.[8][23]

Restrict access to the area.[8]

If safe to do so, shut off ignition sources.[23]

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.[8][23]

Provide them with the Safety Data Sheet (SDS) for 4-Bromo-6-fluoroisoquinoline.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]
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Skin Contact: Remove contaminated clothing and flush the affected area with plenty of water.

If irritation persists, seek medical attention.[21]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention and provide the SDS to the medical personnel.[5][21]

Waste Disposal
Proper segregation and disposal of chemical waste are essential for environmental protection

and regulatory compliance.

Waste Segregation and Labeling
Due to its chemical structure, 4-Bromo-6-fluoroisoquinoline and any materials contaminated

with it are classified as halogenated organic solid waste.[20]

Segregation: Do not mix with non-halogenated organic waste, aqueous waste, or other

incompatible waste streams.[20]

Container: Use a designated, leak-proof, and clearly labeled hazardous waste container for

halogenated organic solids.[20]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name,

and the associated hazard symbols.[20]

Disposal Protocol
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Identify Waste Stream:
Halogenated Organic Solid Waste

Select Designated, Labeled Container

Transfer Waste to Container
(Minimize dust generation)

Securely Seal Container After Each Use

Maintain Waste Log

Store Container in Satellite Accumulation Area

Arrange for Pickup by Certified Hazardous Waste Contractor

Decontaminate Empty Original Container or Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step protocol for the disposal of 4-Bromo-6-fluoroisoquinoline waste.

The primary method for the disposal of halogenated organic waste is high-temperature

incineration by a licensed hazardous waste management company.[5][24] This ensures the
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complete destruction of the compound and prevents the release of harmful substances into the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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